Cas no 918518-91-9 (3-Benzyl-6-bromo-2-methoxy-7-methylquinoline)

• Product Name: 3-Benzyl-6-bromo-2-methoxy-7-methylquinoline
• CAS No: 918518-91-9
• MF: C₁₈H₁₆BrNO
• MW: 342.22974395752
• CID: 773913
• Update Time: 2023-08-03

3-Benzyl-6-bromo-2-methoxy-7-methylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-bromo-2-methoxy-7-methyl-3-(phenylmethyl)-
• 3-benzyl-6-bromo-2-methoxy-7-methylquinoline
• 3-Benzyl-6-bromo-2-methoxy-7-methylquinoline

• Inchi： 1S/C18H16BrNO/c1-12-8-17-14(11-16(12)19)10-15(18(20-17)21-2)9-13-6-4-3-5-7-13/h3-8,10-11H,9H2,1-2H3
• InChI Key： HCKCQPVNTZTPHK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2C(C=1)=CC(=C(N=2)OC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 331
• Topological Polar Surface Area: 22.1